Cas no 1882008-50-5 (3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one
• CAS No: 1882008-50-5
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 6431127
• PubChem ID: 165473890
• Update Time: 2025-10-28

3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one
• EN300-1108718
• 1882008-50-5
• 3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C11H18N2OS/c1-11(2,3)15-8-7-13-6-4-5-9(12)10(13)14/h4-6H,7-8,12H2,1-3H3
• InChI Key： QMMVAMSZTSUIOL-UHFFFAOYSA-N
• SMILES： S(CCN1C=CC=C(C1=O)N)C(C)(C)C

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one

Introduction to 3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one (CAS No. 1882008-50-5)

3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1882008-50-5, belongs to the dihydropyridine class, which is well-known for its diverse applications in medicinal chemistry. The presence of both amino and sulfanyl functional groups in its molecular structure suggests a broad spectrum of reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

The molecular structure of 3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one consists of a dihydropyridine core substituted with an amino group at the 3-position and a tert-butylsulfanyl ethyl chain at the 1-position. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited for designing novel pharmacophores. The dihydropyridine moiety is particularly interesting because it is a common pharmacophore in drugs targeting cardiovascular diseases, such as calcium channel blockers. However, the introduction of additional functional groups like the amino and tert-butylsulfanyl groups can significantly alter its pharmacological profile.

In recent years, there has been a growing interest in developing new therapeutic agents based on modified dihydropyridine derivatives. The compound 3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one has been studied for its potential role in various biological pathways. One of the most promising areas of research involves its application as a precursor in the synthesis of enzyme inhibitors. The amino group provides a site for hydrogen bonding interactions with biological targets, while the tert-butylsulfanyl group can enhance lipophilicity and improve membrane permeability.

Recent studies have highlighted the compound's potential in inhibiting specific enzymes that are involved in inflammatory responses and metabolic disorders. For instance, researchers have explored its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a crucial role in pain and inflammation. The structural features of 3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one make it an attractive candidate for designing selective COX inhibitors with improved pharmacokinetic properties.

Another area of interest is its potential application in treating neurological disorders. Dihydropyridines have been known to interact with voltage-gated calcium channels, which are essential for neurotransmitter release and synaptic transmission. The modification of the dihydropyridine core with an amino group and a tert-butylsulfanyl ethyl chain may lead to compounds that exhibit enhanced selectivity for certain types of calcium channels, thereby offering new therapeutic strategies for conditions such as epilepsy and Parkinson's disease.

The synthesis of 3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by cyclization to form the dihydropyridine ring system. Subsequent functional group transformations, such as nucleophilic substitution or reduction reactions, are employed to introduce the amino and tert-butylsulfanyl groups at appropriate positions.

In terms of pharmaceutical development, one of the key challenges is to optimize the compound's pharmacokinetic profile while maintaining its biological activity. This involves balancing factors such as solubility, bioavailability, metabolic stability, and toxicity. Computational modeling techniques have been increasingly used to predict and optimize these properties before moving into expensive experimental trials. Molecular docking studies can help identify how 3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one interacts with biological targets at the molecular level, providing insights into its mechanism of action.

Furthermore, green chemistry principles are being incorporated into the synthesis of this compound to minimize environmental impact. This includes using solvent-free reactions, catalytic methods that reduce waste generation, and renewable feedstocks where possible. Such approaches not only make the synthesis more sustainable but also often lead to improved reaction efficiencies.

The future prospects for 3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one are promising given its versatile structural framework and potential biological activities. Ongoing research is focused on exploring its efficacy in preclinical models and identifying suitable candidates for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion,3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one (CAS No. 1882008-50-5) represents an exciting area of research with significant implications for drug discovery and development. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,3-Amino-1-[2-(tert-butylsulfanyl)ethyl]-1,2-dihydropyridin-2-one is poised to play a crucial role in advancing pharmaceutical innovation.